Cas no 885521-76-6 (4-Bromo-1H-indazole-3-carbaldehyde)

• Product Name: 4-Bromo-1H-indazole-3-carbaldehyde
• CAS No: 885521-76-6
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD07781597
• CID: 840981
• PubChem ID: 24728209
• Update Time: 2025-10-24

4-Bromo-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-indazole-3-carbaldehyde
• 4-bromo-2H-indazole-3-carbaldehyde
• 4-Bromo-3-(1H)indazole carboxaldehyde
• 4-Bromo-1H-indazole-3-carboxaldehyde (ACI)
• DTXSID60646266
• EN300-314495
• I11119
• CS-0340655
• 1H-Indazole-3-carboxaldehyde, 4-bromo-
• 885521-76-6
• SCHEMBL18787274
• SB39582
• DB-077983
• AKOS016006153
• 4-Bromo-3-(1H)indazolecarboxaldehyde
• MFCD07781597

• MDL： MFCD07781597
• Inchi： 1S/C8H5BrN2O/c9-5-2-1-3-6-8(5)7(4-12)11-10-6/h1-4H,(H,10,11)
• InChI Key： DFPWFKJANMVAIA-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=CC=CC=2Br)NN=1

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Bromo-1H-indazole-3-carbaldehyde

Introduction to 4-Bromo-1H-indazole-3-carbaldehyde (CAS No. 885521-76-6)

4-Bromo-1H-indazole-3-carbaldehyde is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique molecular structure and versatile reactivity. This heterocyclic aldehyde, with the CAS number 885521-76-6, has garnered considerable attention due to its potential applications in the synthesis of biologically active molecules. The presence of both bromine and aldehyde functional groups makes it a valuable intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The compound belongs to the indazole family, a class of nitrogen-containing heterocycles that are widely recognized for their pharmacological properties. Indazoles exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a bromine atom at the 4-position and an aldehyde group at the 3-position enhances its utility as a synthetic precursor, enabling further functionalization through various chemical transformations.

In recent years, 4-Bromo-1H-indazole-3-carbaldehyde has been extensively studied for its role in medicinal chemistry. Researchers have leveraged its structural features to develop new analogs with enhanced pharmacological profiles. For instance, studies have demonstrated its effectiveness in generating indazole derivatives that exhibit potent inhibitory activity against specific enzymes and receptors involved in diseases such as cancer and neurological disorders. The aldehyde functionality allows for condensation reactions with amines and hydrazines, leading to the formation of Schiff bases and hydrazones, which are known for their therapeutic potential.

One of the most compelling aspects of 4-Bromo-1H-indazole-3-carbaldehyde is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are crucial in many biological pathways and are often implicated in diseases like cancer and inflammation. By designing molecules that selectively modulate these interactions, researchers aim to develop treatments that are more precise and less toxic than traditional therapies. The bromine atom in 4-Bromo-1H-indazole-3-carbaldehyde provides a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

The compound's reactivity also makes it a valuable tool in materials science. For example, it can be used to synthesize polymers and coordination complexes with unique properties. These materials find applications in areas ranging from catalysis to electronics, showcasing the broad utility of 4-Bromo-1H-indazole-3-carbaldehyde beyond pharmaceuticals.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Bromo-1H-indazole-3-carbaldehyde's reactivity. Molecular modeling studies have predicted novel reaction pathways and intermediates, enabling researchers to design experiments with greater precision. These computational insights have been corroborated by experimental validations, underscoring the importance of integrating computational methods with traditional synthetic approaches.

In conclusion, 4-Bromo-1H-indazole-3-carbaldehyde (CAS No. 885521-76-6) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation across multiple scientific disciplines.